Cas no 6843-43-2 (N-Methylpentane-1-sulfonamide)

• Product Name: N-Methylpentane-1-sulfonamide
• CAS No: 6843-43-2
• MF: C₆H₁₅NO₂S
• MW: 165.253800630569
• CID: 5288578
• Update Time: 2026-03-09

N-Methylpentane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Methylpentane-1-sulfonamide

• Inchi： 1S/C6H15NO2S/c1-3-4-5-6-10(8,9)7-2/h7H,3-6H2,1-2H3
• InChI Key： QTWCGJLLMDHYTN-UHFFFAOYSA-N
• SMILES： C(S(NC)(=O)=O)CCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on N-Methylpentane-1-sulfonamide

Recent Advances in the Study of N-Methylpentane-1-sulfonamide (CAS: 6843-43-2) in Chemical Biology and Pharmaceutical Research

N-Methylpentane-1-sulfonamide (CAS: 6843-43-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various applications, including drug discovery, enzyme inhibition, and as a building block in organic synthesis. The unique structural features of N-Methylpentane-1-sulfonamide, such as its sulfonamide moiety and methyl-substituted pentane backbone, contribute to its diverse biological activities and chemical reactivity.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of N-Methylpentane-1-sulfonamide. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against carbonic anhydrase isoforms, suggesting potential applications in the treatment of glaucoma and other disorders related to abnormal carbonic anhydrase activity. The study utilized X-ray crystallography to reveal the binding mode of N-Methylpentane-1-sulfonamide within the enzyme's active site, providing valuable insights for structure-based drug design.

In synthetic chemistry, N-Methylpentane-1-sulfonamide has been employed as a versatile intermediate in the preparation of more complex sulfonamide derivatives. A recent report in Organic Letters (2024) described its use in palladium-catalyzed cross-coupling reactions to generate novel sulfonamide-containing compounds with potential antimicrobial properties. The study highlighted the compound's stability under various reaction conditions and its compatibility with multiple catalytic systems.

Pharmacokinetic studies of N-Methylpentane-1-sulfonamide have also advanced significantly. Research published in Drug Metabolism and Disposition (2023) investigated its metabolic stability and tissue distribution in rodent models. The findings indicated favorable pharmacokinetic properties, including good oral bioavailability and moderate plasma protein binding, making it an attractive scaffold for further medicinal chemistry optimization.

From a safety perspective, recent toxicological evaluations of N-Methylpentane-1-sulfonamide have been conducted to assess its potential for pharmaceutical development. A 2024 study in Regulatory Toxicology and Pharmacology reported no significant genotoxic effects in standard battery tests, though some dose-dependent hepatotoxicity was observed at higher concentrations in chronic exposure studies. These findings underscore the need for careful dose optimization in potential therapeutic applications.

The commercial availability and synthetic accessibility of N-Methylpentane-1-sulfonamide (CAS: 6843-43-2) have facilitated its widespread use in research. Several pharmaceutical companies have included derivatives of this compound in their screening libraries, and patent activity related to its structural analogs has increased significantly in recent years, particularly in areas targeting neurological disorders and infectious diseases.

Future research directions for N-Methylpentane-1-sulfonamide are likely to focus on expanding its therapeutic applications through structural modification and combination therapies. The compound's demonstrated biological activities and favorable physicochemical properties position it as a valuable tool for both basic research and drug discovery efforts in the chemical biology and pharmaceutical fields.